![molecular formula C16H23NO3 B6244532 benzyl N-{[1-(hydroxymethyl)cyclohexyl]methyl}carbamate CAS No. 1215719-40-6](/img/no-structure.png)
benzyl N-{[1-(hydroxymethyl)cyclohexyl]methyl}carbamate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl N-{[1-(hydroxymethyl)cyclohexyl]methyl}carbamate involves the protection of the hydroxyl group in cyclohexanol, followed by the reaction of the protected alcohol with benzyl isocyanate to form the benzyl carbamate. The final step involves deprotection of the hydroxyl group to yield the target compound.", "Starting Materials": [ "Cyclohexanol", "Benzyl isocyanate", "Di-tert-butyl dicarbonate", "Triethylamine", "Methanol", "Sodium hydroxide" ], "Reaction": [ "Step 1: Protection of cyclohexanol", "Cyclohexanol is reacted with di-tert-butyl dicarbonate and triethylamine in methanol to form the tert-butoxycarbonyl (Boc) protected cyclohexanol.", "Step 2: Formation of benzyl carbamate", "The Boc-protected cyclohexanol is reacted with benzyl isocyanate in the presence of triethylamine to form the benzyl carbamate.", "Step 3: Deprotection of the hydroxyl group", "The Boc group is removed by treatment with sodium hydroxide to yield the target compound, benzyl N-{[1-(hydroxymethyl)cyclohexyl]methyl}carbamate." ] } | |
CAS RN |
1215719-40-6 |
Molecular Formula |
C16H23NO3 |
Molecular Weight |
277.4 |
Purity |
95 |
Origin of Product |
United States |
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